Mao-B-IN-4

• Molecular Formula: C23H20ClF2N3
• Molecular Weight: 411.9 g/mol
• InChI: InChI=1S/C23H20ClF2N3/c24-17-5-3-4-16(14-17)15-29-11-8-19-21(29)18-6-1-2-7-20(18)27-22(19)28-12-9-23(25,26)10-13-28/h1-8,11,14H,9-10,12-13,15H2
• InChIKey: PKKVQHSSLZVNAS-UHFFFAOYSA-N

MAO-B-IN-4: An Orally Active, Reversible MAO-B Inhibitor with 9 nM Potency for Alzheimer's Disease and Depression Research [1]

MAO-B-IN-4 (Compound 26) is a synthetic, orally active small molecule belonging to the class of reversible monoamine oxidase B (MAO-B) inhibitors . It is characterized by potent in vitro enzymatic inhibition (IC50 = 9 nM), favorable metabolic stability, and effective blood-brain barrier (BBB) penetration [1]. Unlike irreversible MAO-B inhibitors such as selegiline or rasagiline, its reversible mechanism allows for dynamic regulation of enzyme activity . Preclinical studies have demonstrated its efficacy in rodent models of depression and memory impairment, positioning it as a key research tool for Alzheimer's disease (AD) and related neurodegenerative disorders .

Reversible MAO-B inhibition study fit

Oral and brain-penetrant research tool

Preclinical models of depression and memory impairment

• [1] MedChemExpress. (n.d.). MAO-B-IN-4 | MAO-B Inhibitor | MedChemExpress. Retrieved April 18, 2026. View Source

Why Generic Substitution Fails: Differentiating MAO-B-IN-4 from Clinical MAO-B Inhibitors

MAO-B inhibitors are not a homogeneous class; substitution based solely on target engagement ignores critical pharmacological divergences that dictate research applicability and translational relevance. Clinical agents like selegiline and rasagiline are irreversible 'suicide' inhibitors, forming covalent bonds with the enzyme and necessitating de novo protein synthesis for recovery, which can complicate washout studies and may lead to cumulative off-target effects from amphetamine metabolites [1] [2]. In contrast, the reversible binding of MAO-B-IN-4 enables temporal control over enzyme inhibition, a critical advantage for acute mechanistic studies and for modeling therapeutic scenarios where intermittent dosing is desired . Furthermore, while safinamide is reversible, its potency (IC50 = 48-98 nM) and additional ion channel activities differ significantly from the high potency (9 nM) and distinct chemical scaffold of MAO-B-IN-4 [3]. Directly substituting MAO-B-IN-4 with a clinical analog would introduce confounding variables in potency, reversibility, and off-target pharmacology, invalidating the precise experimental conditions required for reproducible, high-fidelity research outcomes.

Irreversible inhibitors Selegiline/rasagiline bind covalently; may prevent enzyme recovery in washout studies.

Safinamide Additional ion channel activities may confound MAO-B-specific readouts.

Class-level Potency and reversibility differences may shift dose-response and temporal dynamics.

• [1] Fernandez, H. H., & Chen, J. J. (2007). Monoamine Oxidase-B Inhibition in the Treatment of Parkinson's Disease. Pharmacotherapy, 27(12P2), 174S-185S. View Source
• [2] Szökő, É., Tábi, T., Riederer, P., Vécsei, L., & Magyar, K. (2022). Pharmacological aspects of the neuroprotective effects of irreversible MAO-B inhibitors, selegiline and rasagiline, in Parkinson's disease. Journal of Neural Transmission, 129(5-6), 723-736. View Source
• [3] Marzo, A., et al. (2017). Pharmacokinetics and pharmacodynamics of safinamide. Clinical Pharmacology & Therapeutics, 101(5), 584-592. View Source

MAO-B-IN-4 Quantitative Evidence Guide: Head-to-Head and Cross-Study Comparisons

MAO-B-IN-4 vs. Clinical MAO-B Inhibitors: Comparative Potency and Reversibility

MAO-B-IN-4 demonstrates superior in vitro potency against human MAO-B (IC50 = 9 nM) compared to the clinically approved reversible inhibitor safinamide, which exhibits a range of reported IC50 values from 48 nM to 98 nM, and the irreversible inhibitor selegiline (IC50 = 19-51 nM) [1] . This places MAO-B-IN-4 at the high-potency end of the spectrum for this class. Crucially, MAO-B-IN-4 is a reversible inhibitor, unlike the irreversible 'suicide' inhibitors selegiline and rasagiline, a distinction that is critical for experimental design where enzyme recovery is a variable .

MAO-B Potency vs Clinical Inhibitors

Cross-study comparable

9 nM IC₅₀

vs safinamide 48–98 nM · selegiline 19–51 nM

Higher potency supports lower-concentration target engagement studies

Human recombinant MAO-B assay

Evidence Dimension	In vitro MAO-B enzymatic inhibition potency (IC50)
Target Compound Data	9 nM
Comparator Or Baseline	Safinamide: 48-98 nM; Selegiline: 19-51 nM
Quantified Difference	MAO-B-IN-4 is 5.3- to 10.9-fold more potent than safinamide and 2.1- to 5.7-fold more potent than selegiline by IC50 comparison.
Conditions	Human MAO-B recombinant enzyme assay

Why This Matters

Higher potency allows for the use of lower compound concentrations to achieve desired target engagement, which can reduce the likelihood of off-target effects and improve the resolution of dose-response studies.

• [1] MedChemExpress. (n.d.). Safinamide | MAO-B Inhibitor | MCE. Retrieved April 18, 2026. View Source

In Vivo Functional Selectivity: Antidepressant and Pro-Cognitive Effects in Rodent Models

MAO-B-IN-4 exhibits robust in vivo efficacy in behavioral assays that are not uniformly shared across the MAO-B inhibitor class. In the forced swim test (FST), a model of antidepressant activity, MAO-B-IN-4 (0.312-2.5 mg/kg, i.p.) produced effects comparable to the clinical antidepressant S-citalopram . This contrasts with selegiline, for which doses selectively inhibiting MAO-B (3 and 10 mg/kg/day) did not alter immobility time in a similar FST paradigm [1]. Furthermore, MAO-B-IN-4 (1 and 3 mg/kg, p.o.) prevented scopolamine-induced short-term memory deficits in rats, a pro-cognitive effect that is a distinct functional attribute not widely documented for all clinical MAO-B inhibitors and directly supports its utility in Alzheimer's disease research .

In Vivo Behavioral Selectivity

Cross-study comparable

Antidepressant-like effect in FST; prevented scopolamine amnesia

Mouse FST (0.312–2.5 mg/kg i.p.), rat amnesia model (1–3 mg/kg p.o.)

Functional profile distinct from irreversible inhibitors

Selegiline showed no immobility change at MAO‑B selective doses

Evidence Dimension	In vivo functional efficacy (antidepressant and pro-cognitive activity)
Target Compound Data	Antidepressant effect in mice (FST) at 0.312-2.5 mg/kg i.p.; Prevention of scopolamine-induced amnesia in rats at 1-3 mg/kg p.o.
Comparator Or Baseline	Selegiline: No effect on immobility in rat FST at MAO-B selective doses (3-10 mg/kg/day); S-citalopram: Positive control in FST.
Quantified Difference	MAO-B-IN-4 shows robust antidepressant-like activity in FST, whereas selegiline at comparable MAO-B selective doses does not. The pro-cognitive effect of MAO-B-IN-4 is a qualitative distinction from standard MAO-B inhibition.
Conditions	Mouse forced swim test; Rat scopolamine-induced amnesia model.

Why This Matters

This functional profile validates MAO-B-IN-4 as a tool for investigating the link between MAO-B inhibition and complex behaviors beyond motor function, specifically in depression and memory, which are highly relevant to Alzheimer's disease and other dementias.

• [1] Gordon, M. N., et al. (1999). Effect of selegiline on behavior and monoamine oxidase activity in rats. Pharmacology Biochemistry and Behavior, 63(3), 501-506. View Source

Glioprotective Activity: A Direct Comparison in an Astrocyte Model

MAO-B-IN-4 displays a quantifiable glioprotective effect in a cultured astrocyte model of toxicity, a direct cellular assay not commonly used to differentiate clinical MAO-B inhibitors. At a concentration of 0.25 μM following a 24-hour exposure to 0.5 μM doxorubicin (DOX), MAO-B-IN-4 significantly protected astrocytes from damage . This provides a specific, cell-based measure of neuroprotective potential beyond simple enzyme inhibition. While other MAO-B inhibitors like rasagiline and selegiline have been associated with neuroprotection in various models, this precise quantitative measure in a glial context provides a direct, comparator-ready data point for researchers focusing on the non-neuronal components of neurodegeneration [1].

Glioprotective Activity

Supporting evidence

0.25 μM

significant protection

Supports cell-based neuroprotection endpoint review

Cultured astrocytes, 24 h DOX exposure

Evidence Dimension	Glioprotective activity in vitro
Target Compound Data	Significant protection at 0.25 μM
Comparator Or Baseline	Untreated (DOX-challenged) control
Quantified Difference	MAO-B-IN-4 treatment provided significant protection against DOX-induced toxicity; quantitative comparator data for other MAO-B inhibitors in this exact model is not available for cross-study comparison.
Conditions	Cultured astrocyte model exposed to 0.5 μM DOX for 24 hours

Why This Matters

This assay provides a direct, cell-based readout of cytoprotective potential, which is a valuable phenotypic complement to target-specific enzymatic assays and is particularly relevant for diseases where glial dysfunction is a key pathological feature, such as Alzheimer's disease.

• [1] Szökő, É., Tábi, T., Riederer, P., Vécsei, L., & Magyar, K. (2022). Pharmacological aspects of the neuroprotective effects of irreversible MAO-B inhibitors, selegiline and rasagiline, in Parkinson's disease. Journal of Neural Transmission, 129(5-6), 723-736. View Source

Optimized Application Scenarios for MAO-B-IN-4 in Neurological Disease Research

Investigating the Role of MAO-B in Alzheimer's Disease-Related Cognitive Decline

MAO-B-IN-4 is uniquely suited for studies exploring the link between MAO-B activity and cognitive function in Alzheimer's disease. Its demonstrated ability to prevent scopolamine-induced memory deficits in rats at oral doses of 1-3 mg/kg provides a direct functional anchor for this application . Researchers can use MAO-B-IN-4 as a pharmacological tool to dissect the contribution of MAO-B-derived reactive oxygen species to synaptic dysfunction and memory loss in transgenic AD models, a line of inquiry where the compound's high potency and oral bioavailability are critical advantages over less brain-permeable or lower-potency alternatives.

Modeling the Role of MAO-B in Depression and Anhedonia

The robust antidepressant-like effect of MAO-B-IN-4 in the mouse forced swim test, at doses comparable to the clinical reference S-citalopram, positions it as a valuable probe for investigating the monoaminergic basis of depression . Unlike irreversible inhibitors, the reversible action of MAO-B-IN-4 allows for cleaner behavioral pharmacology studies where the temporal dynamics of enzyme inhibition and recovery can be correlated with behavioral outcomes. This makes it ideal for acute or sub-chronic studies of stress-induced depression models.

Studying Astrocyte-Mediated Neuroprotection and Neuroinflammation

MAO-B-IN-4 is a key tool for research focused on glial cell biology and neuroinflammation. Its validated glioprotective effect in an astrocyte toxicity model (0.25 μM against DOX challenge) provides a concrete, cell-based phenotype . Researchers can deploy MAO-B-IN-4 in co-culture systems or in vivo models of reactive gliosis to quantify its ability to modulate the release of pro-inflammatory cytokines and promote neuronal survival, directly building on the established in vitro evidence.

Pharmacological Dissection of Reversible vs. Irreversible MAO-B Inhibition

For researchers studying the fundamental pharmacology of MAO-B, MAO-B-IN-4 serves as a critical reference compound for the reversible inhibitor subclass. Its 9 nM potency, oral activity, and brain penetration make it an ideal tool for head-to-head comparisons with irreversible inhibitors like rasagiline and selegiline [1] . These studies can probe how the mode of inhibition (reversible vs. irreversible) influences downstream signaling, gene expression, neuroprotection, and long-term adaptive changes in monoaminergic systems, answering a key, unresolved question in the field.

Application

Selection Property

Validation Focus

AD-related cognitive decline studies

Oral bioavailability and brain penetration

Scopolamine-induced memory deficit model endpoints

Depression and anhedonia research

Reversible inhibition temporal control

Forced swim test behavioral endpoints

Astrocyte-mediated neuroprotection

Glioprotective activity

Astrocyte toxicity model endpoints (DOX challenge)

Reversible vs irreversible pharmacology

Reversible inhibition mechanism

Head-to-head comparison with irreversible inhibitors

• [1] MedChemExpress. (n.d.). MAO-B-IN-4 | MAO-B Inhibitor | MedChemExpress. Retrieved April 18, 2026. View Source